Cas no 102276-59-5 ((3S)-3-Methyl-ethylester Heptanoic Acid)

• Product Name: (3S)-3-Methyl-ethylester Heptanoic Acid
• CAS No: 102276-59-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 4673658
• Update Time: 2025-11-05

(3S)-3-Methyl-ethylester Heptanoic Acid Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methylheptanoate
• Heptanoic acid, 3-methyl-, ethyl ester, (S)-
• 3-methyl-heptanoic acid ethyl ester
• (3S)-3-Methyl-ethylester Heptanoic Acid

• Inchi： 1S/C10H20O2/c1-4-6-7-9(3)8-10(11)12-5-2/h9H,4-8H2,1-3H3
• InChI Key： OTNDYEHGLRZQIN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Topological Polar Surface Area: 26.3

Additional information on (3S)-3-Methyl-ethylester Heptanoic Acid

Recent Advances in the Study of (3S)-3-Methyl-ethylester Heptanoic Acid (CAS: 102276-59-5) in Chemical Biology and Pharmaceutical Research

The compound (3S)-3-Methyl-ethylester Heptanoic Acid (CAS: 102276-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (3S)-3-Methyl-ethylester Heptanoic Acid as a key intermediate in the synthesis of bioactive molecules. Its chiral center at the 3-position makes it a valuable building block for the production of enantiomerically pure compounds, which are crucial in the development of pharmaceuticals with high specificity and reduced side effects. Researchers have optimized synthetic routes to produce this compound with high yield and purity, leveraging advanced catalytic methods such as asymmetric hydrogenation and enzymatic resolution.

In terms of biological activity, (3S)-3-Methyl-ethylester Heptanoic Acid has demonstrated promising results in preclinical studies. It has been identified as a modulator of lipid metabolism, with potential applications in treating metabolic disorders such as dyslipidemia and obesity. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory diseases, where it has shown efficacy in reducing pro-inflammatory cytokine production in vitro and in vivo.

One of the most exciting developments is the investigation of this compound as a precursor for novel drug candidates. For instance, derivatives of (3S)-3-Methyl-ethylester Heptanoic Acid have been synthesized and evaluated for their pharmacokinetic and pharmacodynamic profiles. These derivatives exhibit improved bioavailability and target specificity, making them attractive candidates for further development. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie these enhancements.

Despite these advancements, challenges remain in the clinical translation of (3S)-3-Methyl-ethylester Heptanoic Acid-based therapeutics. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic agents.

In conclusion, (3S)-3-Methyl-ethylester Heptanoic Acid (CAS: 102276-59-5) represents a promising area of research in chemical biology and pharmaceutical science. Its versatile applications, from synthetic intermediate to bioactive molecule, underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation will be key to unlocking its full potential and addressing the challenges that lie ahead.